Cas no 1291714-64-1 ({3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine)

• Product Name: {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine
• CAS No: 1291714-64-1
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 4586634
• PubChem ID: 61390271
• Update Time: 2025-05-21

{3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[3-bromo-2-(oxolan-2-ylmethoxy)phenyl]methyl}(methyl)amine
• 3-Bromo-N-methyl-2-[(tetrahydro-2-furanyl)methoxy]benzenemethanamine
• {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine

• Inchi： 1S/C13H18BrNO2/c1-15-8-10-4-2-6-12(14)13(10)17-9-11-5-3-7-16-11/h2,4,6,11,15H,3,5,7-9H2,1H3
• InChI Key： SDUGUUNNOHJYHX-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC(Br)=C1OCC1CCCO1

{3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine

{3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine: A Comprehensive Overview

The compound with CAS No. 1291714-64-1, commonly referred to as {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a bromine atom, an oxolane ring, and a methylamine group. These structural features contribute to its diverse chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. The presence of the bromine atom at the 3-position of the phenyl ring introduces electronic effects that can influence the molecule's reactivity and selectivity. Meanwhile, the oxolane (tetrahydrofuran) ring at the 2-position provides steric hindrance and enhances the molecule's stability. The methylamine group further adds nucleophilic character to the molecule, making it a versatile building block in organic synthesis.

One of the most promising applications of {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine lies in its potential as an intermediate in medicinal chemistry. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many bioactive compounds. For instance, this compound has been employed in the synthesis of kinase inhibitors, which are critical in anticancer drug development.

In addition to its role in drug discovery, this compound has also found utility in polymer chemistry. The oxolane ring's ability to undergo ring-opening polymerization has led to its incorporation into biodegradable polymers, which are increasingly sought after for sustainable materials. Recent advancements in this area have demonstrated how this compound can be used to create polymers with tailored mechanical properties and biocompatibility.

The synthesis of {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Key steps include nucleophilic aromatic substitution and ring-closing metathesis, both of which require precise control over reaction conditions to ensure high yields and product purity. The development of more efficient synthetic routes remains an active area of research, driven by the demand for scalable production methods.

From a pharmacokinetic perspective, this compound exhibits interesting behavior due to its structural complexity. Studies have shown that it demonstrates moderate solubility in aqueous solutions, which is advantageous for oral drug delivery. However, its absorption and metabolism profiles are currently under investigation to better understand its suitability as a therapeutic agent.

In conclusion, {3-bromo-2-(oxolan-2-ylmethoxy)phenylmethyl}(methyl)amine represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with recent advances in synthetic methodology and application studies, positions it as a key player in various scientific domains. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial settings.